Cas no 1876565-84-2 (1-fluoronaphthalene-2-sulfonyl chloride)

• Product Name: 1-fluoronaphthalene-2-sulfonyl chloride
• CAS No: 1876565-84-2
• MF: C₁₀H₆ClFO₂S
• MW: 244.669844150543
• MDL: MFCD22199590
• CID: 4626207
• PubChem ID: 14457750
• Update Time: 2025-06-26

1-fluoronaphthalene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonyl chloride, 1-fluoro-
• 1-fluoronaphthalene-2-sulfonyl chloride

• MDL： MFCD22199590
• Inchi： 1S/C10H6ClFO2S/c11-15(13,14)9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
• InChI Key： MQEXMRIWJCASOJ-UHFFFAOYSA-N
• SMILES： C1(F)=C2C(C=CC=C2)=CC=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 243.9761065g/mol
• Monoisotopic Mass: 243.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 1-fluoronaphthalene-2-sulfonyl chloride

Introduction to 1-Fluoronaphthalene-2-sulfonyl Chloride (CAS No. 1876565-84-2)

1-Fluoronaphthalene-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1876565-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and fine chemical synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the preparation of various biologically active molecules. The presence of a fluorine atom at the ortho position relative to the sulfonyl chloride group introduces unique electronic and steric properties, making it a valuable building block for medicinal chemists and materials scientists alike.

The structure of 1-fluoronaphthalene-2-sulfonyl chloride consists of a naphthalene core substituted with a fluorine atom at the 1-position and a sulfonyl chloride group at the 2-position. This arrangement imparts a high degree of reactivity, particularly towards nucleophilic substitution reactions, which are fundamental in constructing more complex molecular architectures. The fluorine atom, being electron-withdrawing, can modulate the reactivity of the sulfonyl chloride group, influencing both its synthetic utility and its potential applications in drug design.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles in drug candidates. The synthetic applications of 1-fluoronaphthalene-2-sulfonyl chloride have been explored in several cutting-edge studies. For instance, it has been employed as an intermediate in the synthesis of fluorinated sulfonamides, which are known for their potent biological activities across a range of therapeutic areas, including anti-inflammatory and antiviral agents.

One notable study published in the journal *Organic Letters* demonstrated the utility of 1-fluoronaphthalene-2-sulfonyl chloride in constructing fluorinated naphthalene derivatives with enhanced binding properties to target proteins. The researchers leveraged its reactivity to introduce diverse functional groups while maintaining the integrity of the fluorine atom, which was crucial for achieving high selectivity in biological assays. This work highlights the compound's potential as a scaffold for developing novel therapeutic agents.

The pharmaceutical significance of 1-fluoronaphthalene-2-sulfonyl chloride extends beyond its role as an intermediate. It has been investigated for its potential applications in fluorescent probes and bioconjugation chemistry, where its unique structural features enable precise modifications and functionalizations. The ability to incorporate fluorine into biological molecules has revolutionized techniques such as positron emission tomography (PET) imaging, making it possible to track molecular interactions in real-time within living systems.

Moreover, the chemical properties of 1-fluoronaphthalene-2-sulfonyl chloride make it an attractive candidate for catalysis and material science applications. Its reactivity with transition metals has been explored in various catalytic cycles, including cross-coupling reactions that are pivotal in constructing complex organic molecules. The presence of both electron-withdrawing and electron-donating groups within its structure allows for fine-tuning of reaction conditions, enabling chemists to achieve high yields and selectivity in synthetic transformations.

In conclusion, 1-fluoronaphthalene-2-sulfonyl chloride (CAS No. 1876565-84-2) represents a versatile and highly functional compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features, coupled with its reactivity, make it an indispensable tool for medicinal chemists seeking to develop novel drugs with improved efficacy and safety profiles. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.